Cas no 88700-22-5 (Benzene, 1,1'-sulfonylbis[4-(2,4,6-trichlorophenoxy)-)

• Product Name: Benzene, 1,1'-sulfonylbis[4-(2,4,6-trichlorophenoxy)-
• CAS No: 88700-22-5
• MF: C₂₄H₁₂Cl₆O₄S
• MW: 609.13267993927
• CID: 624013
• PubChem ID: 71319686
• Update Time: 2025-04-19

Benzene, 1,1'-sulfonylbis[4-(2,4,6-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trichloro-2-[4-[4-(2,4,6-trichlorophenoxy)phenyl]sulfonylphenoxy]benzene
• DTXSID70749691
• 1,1'-{Sulfonylbis[(4,1-phenylene)oxy]}bis(2,4,6-trichlorobenzene)
• 88700-22-5
• Benzene, 1,1'-sulfonylbis[4-(2,4,6-trichlorophenoxy)-

• Inchi： 1S/C24H12Cl6O4S/c25-13-9-19(27)23(20(28)10-13)33-15-1-5-17(6-2-15)35(31,32)18-7-3-16(4-8-18)34-24-21(29)11-14(26)12-22(24)30/h1-12H
• InChI Key： PJMQDEIBHOAZMV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC1C=CC(=CC=1)S(C1C=CC(=CC=1)OC1C(=CC(=CC=1Cl)Cl)Cl)(=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 607.855796g/mol
• Monoisotopic Mass: 605.858746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 61Ų